Cas no 35452-55-2 (6-Bromo-3-methylbenzo[d]thiazol-2(3H)-one)

• Product Name: 6-Bromo-3-methylbenzo[d]thiazol-2(3H)-one
• CAS No: 35452-55-2
• MF: C₈H₆BrNOS
• MW: 244.10833978653
• CID: 1094680
• PubChem ID: 4206562
• Update Time: 2025-04-20

6-Bromo-3-methylbenzo[d]thiazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-methylbenzo[d]thiazol-2(3H)-one
• 6-bromo-3-methyl-1,3-benzothiazol-2(3H)-one
• 35452-55-2
• GOWQOGQMHZNPFN-UHFFFAOYSA-N
• 6-bromo-3-methyl-1,3-benzothiazol-2-one
• SR-01000398812-1
• SCHEMBL745588
• 6-Bromo-3-methyl-1,3-benzothiazol-2-one; 6-Bromo-3-methylbenzo[d]thiazol-2(3H)-one
• G78385
• DB-341713
• SR-01000398812
• 6-Bromo-3-methyl-2(3H)-benzothiazolone
• 6-Bromo-3-methyl-3H-benzothiazol-2-one

• Inchi： 1S/C8H6BrNOS/c1-10-6-3-2-5(9)4-7(6)12-8(10)11/h2-4H,1H3
• InChI Key： GOWQOGQMHZNPFN-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)SC(N2C)=O

Computed Properties

• Exact Mass: 242.93538
• Monoisotopic Mass: 242.93535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 20.31